Cas no 2228574-81-8 (3-(2,6-difluoro-3-nitrophenyl)azetidine)

• Product Name: 3-(2,6-difluoro-3-nitrophenyl)azetidine
• CAS No: 2228574-81-8
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 6027762
• PubChem ID: 165641086
• Update Time: 2025-06-08

3-(2,6-difluoro-3-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-nitrophenyl)azetidine
• 2228574-81-8
• EN300-1795212

• Inchi： 1S/C9H8F2N2O2/c10-6-1-2-7(13(14)15)9(11)8(6)5-3-12-4-5/h1-2,5,12H,3-4H2
• InChI Key： GIPVYUFPERBKEA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1CNC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2,6-difluoro-3-nitrophenyl)azetidine

Recent Advances in the Study of 3-(2,6-Difluoro-3-nitrophenyl)azetidine (CAS: 2228574-81-8)

The compound 3-(2,6-difluoro-3-nitrophenyl)azetidine (CAS: 2228574-81-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3-(2,6-difluoro-3-nitrophenyl)azetidine as a key intermediate in the synthesis of novel kinase inhibitors. The presence of the azetidine ring, combined with the difluoro and nitro substituents on the phenyl ring, confers unique electronic and steric properties that enhance its binding affinity to specific kinase targets. Computational docking studies have demonstrated its potential to interact with the ATP-binding sites of several kinases, making it a promising candidate for further optimization.

In vitro assays have revealed that derivatives of 3-(2,6-difluoro-3-nitrophenyl)azetidine exhibit potent inhibitory activity against a range of cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies suggest that these compounds induce apoptosis and cell cycle arrest, highlighting their potential as anticancer agents. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization is required to improve metabolic stability.

The synthesis of 3-(2,6-difluoro-3-nitrophenyl)azetidine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles. For instance, a recent publication describes a one-pot, multi-step synthesis that reduces the need for hazardous reagents and minimizes waste generation. These advances are critical for enabling large-scale production and facilitating further preclinical studies.

In addition to its potential in oncology, 3-(2,6-difluoro-3-nitrophenyl)azetidine has shown promise in other therapeutic areas. Recent studies have explored its application in the treatment of inflammatory diseases, where it has demonstrated efficacy in modulating key signaling pathways involved in inflammation. These findings open new avenues for the development of multi-targeted therapies, leveraging the compound's unique pharmacophore.

Despite these promising results, challenges remain in the development of 3-(2,6-difluoro-3-nitrophenyl)azetidine-based therapeutics. Issues such as off-target effects, potential toxicity, and the need for improved selectivity must be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate these findings into clinically viable treatments.

In conclusion, 3-(2,6-difluoro-3-nitrophenyl)azetidine (CAS: 2228574-81-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly yield significant advancements in the field of chemical biology and drug discovery.